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Compound of Interest

Compound Name: Rezivertinib

Cat. No.: B610453

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Rezivertinib. The following procedures outline the
necessary personal protective equipment (PPE), operational handling, and disposal methods to
ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of key quantitative data for Rezivertinib is presented below. This information is
critical for understanding the compound's physical characteristics during handling and
experimentation.

Property Value Source
Molecular Formula C27H30N603 PubChem[1]
Molecular Weight 486.6 g/mol PubChem[1]
CAS Number 1835667-12-3 Cayman|[2]
Hazard Ratings (NFPA) Health: 0, Fire: 0, Reactivity: 0 Cayman[2]
GHS Classification Not classified as hazardous Cayman[2]

-20°C for long-term storage
Storage Temperature MedKoo[3]
(months to years)
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Operational Plan: Personal Protective Equipment
and Handling

While Rezivertinib is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is mandatory to

minimize exposure and ensure personnel safety[2].

1. Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended for procedures that
may generate dust or aerosols.

. Personal Protective Equipment (PPE):
Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves). Change
gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Respiratory Protection: Not required under normal conditions of use with adequate
ventilation. If dust or aerosols are generated, use a NIOSH-approved respirator.

. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Read the Safety
Data Sheet (SDS) thoroughly.

Weighing and Transfer: Handle as a solid powder. Avoid creating dust. Use a spatula for
transfers. If weighing, do so in an enclosure or a fume hood to contain any airborne particles.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly. For
stock solutions, DMSO is a common solvent[4].

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling the compound, even if gloves were
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worn.

Disposal Plan

Proper disposal of unused Rezivertinib and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance. As an investigational drug, all
waste should be managed according to institutional guidelines and local regulations for
chemical waste[5].

1. Waste Segregation:
o Separate unused or expired Rezivertinib from other laboratory waste.

o Collect all disposables that have come into direct contact with the compound (e.g., gloves,
pipette tips, vials) in a designated, clearly labeled hazardous waste container.

2. Unused Product Disposal:
» Do not dispose of Rezivertinib down the drain or in the regular trash[6].

o For disposal of the pure compound or stock solutions, contact your institution's
Environmental Health and Safety (EHS) office. They will arrange for collection and disposal
via a licensed chemical waste vendor, typically through high-temperature incineration[5][7].

3. Contaminated Labware and PPE Disposal:

e Place all contaminated solid waste (gloves, wipes, plasticware) into a sealed, labeled
container (e.g., a dedicated waste bag or bin)[8].

e This container should be collected by the EHS office for incineration as chemical waste[5].
4. Empty Containers:

» Rinse empty original containers three times with a suitable solvent.

e Scratch out or completely remove the label to protect proprietary information[6].

o Dispose of the rinsed container in the regular trash or recycling, as per institutional policy.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b610453?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b610453?utm_src=pdf-body
https://www.benchchem.com/product/b610453?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

/1. Preparation & Risk Assessment\

Review Safety Data Sheet (SDS)

A4

Assemble Required PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

Y

Ensure Ventilated Workspace
(Fume Hood Recommended)

2. Compou‘;d Handling

Wear Full PPE

A4

Weigh Solid in Ventilated Enclosure

Y

Prepare Solution in Fume Hood

Y

Conduct Experiment
- J/

3. Decontamination & S‘ ?gregation

Decontaminate Work Surfaces

Segregate Waste Streams

Waste Types

Contaminated Solids
(Gloves, Tips, etc.)

Unused Solutions Sharps

4. Dii ’posal

Place Waste in Labeled,
Sealed Containers

Contact EHS for Pickup

Incineration by
Licensed Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b610453?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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